Cas no 447465-15-8 (N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide)

N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide is a specialized organic compound featuring a pyridine moiety linked to a dimethylaminoacetamide structure. This configuration imparts unique reactivity and coordination properties, making it valuable in pharmaceutical and agrochemical synthesis. Its pyridylmethylamino group enhances chelating capabilities, while the dimethylacetamide fragment contributes to solubility and stability in various solvents. The compound is particularly useful as an intermediate in the development of bioactive molecules, including ligands for metal catalysis or modulators in medicinal chemistry. Its well-defined structure allows for precise functionalization, enabling tailored applications in research and industrial processes. Proper handling under controlled conditions is recommended due to its potential reactivity.
N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide structure
447465-15-8 structure
Product Name:N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide
CAS No:447465-15-8
MF:C10H15N3O
MW:193.245601892471
CID:5234719
PubChem ID:28583422
Update Time:2026-03-08

N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-2-[(pyridin-2-ylmethyl)amino]acetamide
    • N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide
    • Inchi: 1S/C10H15N3O/c1-13(2)10(14)8-11-7-9-5-3-4-6-12-9/h3-6,11H,7-8H2,1-2H3
    • InChI Key: RVGIXPPTHZKMLS-UHFFFAOYSA-N
    • SMILES: C(N(C)C)(=O)CNCC1=NC=CC=C1

N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide Pricemore >>

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Additional information on N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide

N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide (CAS No. 447465-15-8): An Overview of Its Properties, Applications, and Recent Research

N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide (CAS No. 447465-15-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N,N-dimethyl-N-(pyridin-2-ylmethyl)acetamide, is characterized by its unique structural features, which include a pyridine ring and a dimethylamino group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide is C10H14N2O, and its molecular weight is approximately 178.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

One of the key applications of N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide lies in its use as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the pyridine ring and the dimethylamino group provides a platform for further functionalization, making it a valuable building block in synthetic chemistry. Recent studies have explored its potential as a ligand in metal complexes, which can be used in catalytic processes and as precursors for the synthesis of coordination compounds.

In the realm of medicinal chemistry, N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide has shown promise as a lead compound for the development of novel drugs. Research has focused on its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that this compound can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders.

Recent advancements in computational chemistry have also contributed to our understanding of N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide's properties. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic structure. These studies have revealed that the compound exhibits favorable interactions with biological macromolecules, which could be exploited for drug design purposes.

Moreover, N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide has been investigated for its potential neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its utility in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further exploring its therapeutic potential through clinical trials.

In addition to its pharmaceutical applications, N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide has found use in analytical chemistry as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. Its ability to form stable derivatives with various analytes has made it a valuable tool for improving detection limits and enhancing the sensitivity of analytical methods.

The environmental impact of N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide is another area of ongoing research. Studies have evaluated its biodegradability and ecotoxicity to ensure its safe use in industrial processes. Preliminary results indicate that it is relatively non-toxic to aquatic organisms and can be effectively degraded under aerobic conditions.

In conclusion, N,N-dimethyl-2-{[(pyridin-2-yl)methyl]amino}acetamide (CAS No. 447465-15-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further development and exploration. As research continues to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific disciplines.

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